Cas no 898757-12-5 ([4-(azetidin-1-ylmethyl)phenyl]-cyclobutyl-methanone)

• Product Name: [4-(azetidin-1-ylmethyl)phenyl]-cyclobutyl-methanone
• CAS No: 898757-12-5
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• MDL: MFCD03841601
• CID: 1946496
• PubChem ID: 24724432
• Update Time: 2025-10-31

[4-(azetidin-1-ylmethyl)phenyl]-cyclobutyl-methanone Chemical and Physical Properties

Names and Identifiers

• 4-(AZETIDINOMETHYL)PHENYL CYCLOBUTYL KETONE
• [4-(azetidin-1-ylmethyl)phenyl]-cyclobutyl-methanone
• LogP
• [4-(azetidin-1-ylmethyl)phenyl]-cyclobutylmethanone
• 4-(AZETIDIN-1-YLMETHYL)PHENYL CYCLOBUTYL KETONE
• SB52081
• (4-(Azetidin-1-ylmethyl)phenyl)(cyclobutyl)methanone
• {4-[(Azetidin-1-yl)methyl]phenyl}(cyclobutyl)methanone
• DTXSID30642831
• 1-[(4-CYCLOBUTANECARBONYLPHENYL)METHYL]AZETIDINE
• AKOS016020293
• 898757-12-5
• MFCD03841601

• MDL： MFCD03841601
• Inchi： 1S/C15H19NO/c17-15(13-3-1-4-13)14-7-5-12(6-8-14)11-16-9-2-10-16/h5-8,13H,1-4,9-11H2
• InChI Key： FQGDDZUKYGUWMU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1CCC1)C1CCC1

Computed Properties

• Exact Mass: 229.14700
• Monoisotopic Mass: 229.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.81300

Additional information on [4-(azetidin-1-ylmethyl)phenyl]-cyclobutyl-methanone

Professional Introduction to [4-(azetidin-1-ylmethyl)phenyl]-cyclobutyl-methanone (CAS No. 898757-12-5)

[4-(azetidin-1-ylmethyl)phenyl]-cyclobutyl-methanone is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 898757-12-5, represents a fascinating example of how structural modifications can influence the pharmacological profile of molecules. The presence of both azetidinyl and phenyl rings in its molecular framework suggests a potential for interactions with biological targets, making it a subject of interest for further research.

The compound's structure consists of a cyclobutyl-methanone core substituted with a [4-(azetidin-1-ylmethyl)phenyl] group. This particular arrangement of functional groups can lead to distinct electronic and steric properties, which are crucial in determining its reactivity and binding affinity to biological receptors. The azetidinyl moiety, being a five-membered heterocyclic ring containing nitrogen, introduces both basicity and rigidity to the molecule, while the phenyl ring contributes to hydrophobic interactions and aromatic stacking. These features collectively make [4-(azetidin-1-ylmethyl)phenyl]-cyclobutyl-methanone a promising candidate for drug discovery initiatives.

In recent years, there has been growing interest in developing novel molecules that can modulate specific biological pathways. [4-(azetidin-1-ylmethyl)phenyl]-cyclobutyl-methanone has been studied for its potential role in inhibiting various enzymes and receptors involved in inflammatory and neurological disorders. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in the treatment of chronic diseases. The cyclobutyl-methanone moiety, in particular, has been shown to enhance binding affinity in several drug-like molecules due to its ability to adopt favorable conformations within binding pockets.

The synthesis of [4-(azetidin-1-ylmethyl)phenyl]-cyclobutyl-methanone involves multi-step organic transformations, including cyclization reactions, alkylation, and functional group interconversions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the preparation of such intricate molecules.

One of the most compelling aspects of [4-(azetidin-1-ylmethyl)phenyl]-cyclobutyl-methanone is its potential for further derivatization. By modifying either the azetidinyl or phenyl rings, researchers can explore a wide range of analogs with tailored biological activities. This flexibility makes it an invaluable scaffold for structure-activity relationship (SAR) studies. Such studies are crucial for understanding how small changes in molecular structure can significantly impact pharmacological outcomes, ultimately leading to the development of more effective therapeutic agents.

The compound's electronic properties also make it an interesting candidate for materials science applications beyond pharmaceuticals. The combination of aromatic and heterocyclic systems can lead to unique optical and electronic characteristics, which may be exploited in the development of organic semiconductors or luminescent materials. As research continues to uncover new applications for this class of molecules, [4-(azetidin-1-ylmethyl)phenyl]-cyclobutyl-methanone is poised to play a significant role in interdisciplinary studies.

In conclusion, [4-(azetidin-1-ylmethyl)phenyl]-cyclobutyl-methanone (CAS No. 898757-12-5) is a multifaceted compound with promising applications in both pharmaceuticals and materials science. Its unique structural features offer opportunities for modulating biological pathways and exploring novel synthetic methodologies. As research progresses, this molecule is likely to contribute significantly to advancements in drug discovery and material science, solidifying its importance in the scientific community.